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Compound of Interest

Compound Name: MS47134

Cat. No.: B10855064

These application notes provide a comprehensive experimental workflow for researchers,
scientists, and drug development professionals to study the pruritic (itch-inducing) effects of
MS47134, a potent and selective agonist of the Mas-related G-protein-coupled receptor X4
(MRGPRX4).[1]

Introduction

Itch, or pruritus, is a significant clinical problem and a hallmark of various dermatological and
systemic diseases. While histamine is a well-known itch mediator, non-histaminergic pathways
play a crucial role in many chronic itch conditions.[2] The Mas-related G-protein-coupled
receptor X4 (MRGPRX4) has emerged as a key player in mediating non-histaminergic itch.[3]
[4] MS47134 is a selective agonist for MRGPRX4, making it a valuable tool to investigate the
mechanisms of itch and to screen for potential anti-pruritic therapeutics.[1][5] This document
outlines a series of in vitro and in vivo experiments to characterize MS47134-induced itch.

Signaling Pathway of MS47134-Induced Itch

MS47134 activates MRGPRX4, which is primarily expressed in small-diameter sensory
neurons of the dorsal root ganglia (DRG) and trigeminal ganglia (TG), as well as in skin
keratinocytes.[3] Upon binding of MS47134, MRGPRX4 couples to the Gq protein, activating
the Phospholipase C (PLC) pathway. This leads to the generation of inositol 1,4,5-
trisphosphate (IP3) and subsequent release of intracellular calcium (Ca2+), which triggers
neuronal activation and the sensation of itch.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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